Cas no 102504-62-1 (Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano-)

• Product Name: Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano-
• CAS No: 102504-62-1
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 231400
• PubChem ID: 297749
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano-
• DTXSID60907647
• NSC-169020
• 3-(3-Cyano-2-norbornyl)propionitrile
• 3-(2-cyanoethyl)bicyclo[2.2.1]heptane-2-carbonitrile
• 102504-62-1
• Propionitrile, 3-(3-cyano-2-norbornyl)-
• 2-Cyano-3-cyanoethylbicycloheptane
• NSC169020

• Inchi： 1S/C11H14N2/c12-5-1-2-10-8-3-4-9(6-8)11(10)7-13/h8-11H,1-4,6H2
• InChI Key： RWGHWESYRBVGNB-UHFFFAOYSA-N
• SMILES： N#CC1C(CCC#N)C2CCC1C2

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids